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Compound of Interest

Compound Name: 16-Epi-dihydro-solasodine

CAS No.: 68422-03-7

Cat. No.: B14077910

Get Quote

Introduction: Re-evaluating a Steroidal Alkaloid for
Modern Therapeutics
Solasodine, a naturally occurring steroidal alkaloid, has long been a subject of interest in

phytochemistry and pharmacology. Predominantly found in plants of the Solanaceae family,

such as various Solanum species, it has historically been utilized as a crucial precursor for the

synthesis of steroidal hormones and drugs, including contraceptives and corticosteroids.[1]

However, a growing body of preclinical evidence now positions solasodine and its derivatives

not merely as synthetic starting materials, but as potent bioactive molecules with significant

therapeutic potential in their own right.

This guide provides an in-depth technical overview of solasodine, with a particular focus on its

burgeoning role in oncology. We will delve into its chemical characteristics, synthesis and

isolation, and multifaceted pharmacological activities. Crucially, this document will elucidate the

molecular mechanisms that underpin its therapeutic effects and provide detailed, field-proven

experimental protocols for its investigation. This resource is intended for researchers,

scientists, and drug development professionals seeking to explore the full therapeutic

landscape of this compelling natural product.
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Chemical and Physical Properties
Solasodine is a C27 steroidal alkaloid with a spirosolane skeleton, which features a bicyclic

system containing a piperidine and a tetrahydrofuran ring.[2] It is the aglycone (non-sugar)

component of various glycoalkaloids, such as solasonine and solamargine.[2][3]

Property Value Reference

IUPAC Name (22R,25R)-Spirosol-5-en-3β-ol [2]

CAS Number 126-17-0 [1][2][4]

Molecular Formula C27H43NO2 [1][2][4]

Molecular Weight 413.64 g/mol [2]

Appearance White crystalline powder [1]

Solubility
Soluble in organic solvents,

limited in water
[1]

Synthesis and Isolation: From Plant to Pure
Compound
Isolation from Natural Sources
Solasodine is typically found in plants as glycosides. The aglycone, solasodine, is obtained by

the hydrolysis of these glycosides.[2]

Protocol: Extraction and Isolation of Solasodine from Solanum spp.

Plant Material Preparation: Dried and powdered plant material (e.g., fruits or leaves of

Solanum laciniatum) is used as the starting material.[5]

Extraction of Crude Glycosides: The powdered material is extracted with an optimal

concentration of 70% 2-propanol at 70°C. This is typically repeated 4-5 times to ensure

maximum yield.[5]
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Hydrolysis: The crude glycoside extract is then subjected to acid hydrolysis to cleave the

sugar moieties. A suitable condition is hydrolysis with 1 N hydrochloric acid in 2-propanol.[5]

Isolation of Solasodine: Following hydrolysis, the reaction mixture is neutralized. This causes

the crude solasodine base to precipitate out of the solution.[2]

Purification: The crude solasodine can be further purified by recrystallization from a suitable

solvent like methanol or ethanol, or through chromatographic techniques such as column

chromatography to achieve high purity.[2][5]

Semi-Synthesis of Derivatives
The synthesis of novel solasodine derivatives has been a key strategy to enhance its

therapeutic properties and explore structure-activity relationships. For instance, various

glycoside derivatives have been synthesized via transglycosylation to improve cytotoxic activity

against cancer cells.[6]

Pharmacological Activities and Therapeutic
Potential
Solasodine exhibits a remarkable spectrum of pharmacological activities, including anticancer,

anti-inflammatory, neuroprotective, antifungal, and immunomodulatory effects.[7]

Anticancer Activity: A Multifaceted Approach
The most extensively studied therapeutic application of solasodine and its glycosides is in

oncology. They have demonstrated potent cytotoxic and anti-proliferative effects against a wide

range of cancer cell lines.

Quantitative Data: Cytotoxicity of Solasodine and its Derivatives

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 12 Tech Support

https://www.academia.edu/35388723/Extraction_of_Solasodine_from_Dry_Fruits_and_Leaves_of_Solanum_laciniatum_Ait_and_the_Synthesis_of_16_Dehydropregnenolone_Acetate_from_Solasodine_by_Phase_Transfer_Catalysis
https://pdf.benchchem.com/12102/What_is_the_chemical_structure_of_Solasurine.pdf
https://pdf.benchchem.com/12102/What_is_the_chemical_structure_of_Solasurine.pdf
https://www.academia.edu/35388723/Extraction_of_Solasodine_from_Dry_Fruits_and_Leaves_of_Solanum_laciniatum_Ait_and_the_Synthesis_of_16_Dehydropregnenolone_Acetate_from_Solasodine_by_Phase_Transfer_Catalysis
https://pubmed.ncbi.nlm.nih.gov/22460423/
https://pdf.benchchem.com/12102/An_In_depth_Technical_Guide_to_the_Early_Pharmacology_of_Solasodine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14077910?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound/Derivati
ve

Cell Line IC50 Value Reference

Solasodine PC-3 (Prostate) 25 µM [8]

Solasodine Derivative

74
PC-3 (Prostate) 3.91 µM [8]

Solasodine HT-29 (Colon) > 80 µg/ml [9]

Solasodine MG-63 (Bone) > 80 µg/ml [9]

Note: The cytotoxic effects can vary significantly based on the specific derivative and the

cancer cell line being tested.

Mechanisms of Anticancer Action
Solasodine's anticancer effects are not attributable to a single mechanism but rather to its

ability to modulate multiple critical cellular pathways involved in cancer cell proliferation,

survival, and metastasis.

Induction of Apoptosis
A primary mechanism by which solasodine exerts its anticancer effects is the induction of

apoptosis, or programmed cell death. This is achieved through both intrinsic (mitochondrial)

and extrinsic pathways.

Modulation of Bcl-2 Family Proteins: Solasodine has been shown to upregulate pro-apoptotic

proteins like Bax and Bak, while downregulating anti-apoptotic proteins such as Bcl-2 and

Bcl-xL in breast cancer cells (MCF-7). This shift in the Bax/Bcl-2 ratio leads to increased

mitochondrial permeability and the release of cytochrome c.

Caspase Activation: The release of cytochrome c triggers the activation of a cascade of

caspases, including caspase-9 and caspase-7, which are the executioners of apoptosis.

p53-Dependent Pathway: In some cancer cell lines, solasodine's apoptotic activity is linked

to the upregulation of the tumor suppressor protein p53 and its downstream target p21.
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Solasodine-Induced Intrinsic Apoptosis
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Solasodine's Impact on Pro-Cancer Signaling Pathways
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Caption: Solasodine's inhibitory effects on key cancer signaling pathways.

Experimental Protocols for Preclinical Evaluation
In Vitro Cytotoxicity Assessment: MTT Assay
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric

assay for assessing cell metabolic activity and, by extension, cell viability and cytotoxicity.

Protocol: MTT Assay Workflow
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Cell Seeding: Seed cancer cells (e.g., MCF-7, PC-3, HCT116) in a 96-well plate at a density

of 5 x 10³ cells/well. [9]Incubate for 24 hours to allow for cell attachment. [7]2. Treatment:

Treat the cells with varying concentrations of solasodine or its derivatives. Include a vehicle

control (e.g., DMSO) and a positive control (a known chemotherapeutic agent). Incubate for

a specified period, typically 24-48 hours. [7][10]3. MTT Addition: Add MTT solution (final

concentration of 0.5 mg/mL) to each well and incubate for 4 hours at 37°C. [7]4.

Solubilization: Remove the MTT solution and add a solubilization solution (e.g., DMSO) to

dissolve the formazan crystals. [7]5. Absorbance Measurement: Measure the absorbance at

570 nm using a microplate reader.

Data Analysis: Calculate the percentage of cell viability relative to the control and determine

the IC50 (half-maximal inhibitory concentration) value.

Caption: A typical workflow for an MTT cytotoxicity assay.

In Vivo Anti-inflammatory Model: Carrageenan-induced
Rat Paw Edema
This model is used to evaluate the anti-inflammatory properties of a compound.

Protocol: Carrageenan-induced Rat Paw Edema

Animal Preparation: Male Wistar rats are typically used for this model. [7]2. Drug

Administration: Solasodine is administered orally or intraperitoneally at various doses. A

control group receives the vehicle, and a positive control group receives a standard anti-

inflammatory drug like indomethacin. [7]3. Induction of Inflammation: One hour after drug

administration, 0.1 mL of a 1% carrageenan solution is injected into the sub-plantar region of

the right hind paw of each rat to induce localized inflammation. [7]4. Measurement of Edema:

The paw volume is measured using a plethysmometer at 0, 1, 2, 3, and 4 hours after the

carrageenan injection. [7]5. Data Analysis: The percentage of inhibition of edema is

calculated for each treated group relative to the control group.

Toxicological Profile
Preliminary toxicological studies have been conducted to assess the safety profile of

solasodine.
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Parameter Value Species
Administration
Route

Reference

LD50 1500 mg/kg Rat Intraperitoneal [2]

LD50 2000 mg/kg Rat Oral [2]

LD50 30 mg/kg Mouse Oral [2]

LD50: Lethal dose, 50%. The dose required to kill half the members of a tested population.

It is important to note that while solasodine shows promise, its glycoside derivatives are often

more cytotoxic against cancer cells than the aglycone itself. [8]

Future Perspectives and Conclusion
Solasodine stands at a fascinating intersection of traditional phytochemistry and modern drug

discovery. Its diverse pharmacological activities, particularly its multi-pronged attack on cancer

cells, make it a highly compelling candidate for further development. The ability to inhibit key

signaling pathways like Hedgehog/Gli1 and AKT/GSK-3β/β-catenin, induce apoptosis, and

arrest the cell cycle positions it as a promising lead compound for novel anticancer therapies.

[10][11] Future research should focus on several key areas:

Medicinal Chemistry: The synthesis and screening of new solasodine derivatives to improve

potency, selectivity, and pharmacokinetic profiles.

Drug Delivery: Development of novel drug delivery systems to address its low aqueous

solubility and improve bioavailability. [7]* Combination Therapies: Investigating the

synergistic effects of solasodine with existing chemotherapeutic agents to enhance efficacy

and overcome drug resistance. [10]* Clinical Translation: Rigorous preclinical toxicology and

pharmacokinetic studies are necessary to pave the way for potential clinical trials.

In conclusion, the early pharmacological data on solasodine are robust and encouraging. For

drug development professionals, solasodine and its derivatives represent a rich and

underexplored chemical space with the potential to yield next-generation therapeutics for

cancer and other debilitating diseases.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 12 Tech Support

https://pdf.benchchem.com/12102/What_is_the_chemical_structure_of_Solasurine.pdf
https://pdf.benchchem.com/12102/What_is_the_chemical_structure_of_Solasurine.pdf
https://pdf.benchchem.com/12102/What_is_the_chemical_structure_of_Solasurine.pdf
https://www.iomcworld.com/open-access/natural-and-synthetic-derivatives-of-the-steroidal-glycoalkaloids-of-solanum-genus-and-biological-activity-53110.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC5666038/
https://www.researchgate.net/publication/393842845_Solasodine_inhibited_the_proliferation_of_gastric_cancer_cells_through_suppression_of_HedgehogGli1_signaling
https://pdf.benchchem.com/12102/An_In_depth_Technical_Guide_to_the_Early_Pharmacology_of_Solasodine.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC5666038/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14077910?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References
Cui, C. Z., Wen, X. S., Cui, M., Gao, J., Sun, B., & Lou, H. X. (2012). Synthesis of solasodine

glycoside derivatives and evaluation of their cytotoxic effects on human cancer cells. Drug

Discoveries & Therapeutics, 6(1), 9-17. [Link]

Patel, K., Singh, R. B., & Patel, D. K. (2019). Solasodine: A Perspective on their roles in

Health and Disease. Research Journal of Pharmacy and Technology, 12(2), 942-948. [Link]

Cham, B. E. (2017). Solasodine, Solamargine and Mixtures of Solasodine Rhamnosides:

Pathway to Expansive Clinical Anticancer Therapies. Journal of Cancer Therapy, 8, 889-912.

[Link]

Manrique-Lozada, B., et al. (2020). Natural and Synthetic Derivatives of the Steroidal

Glycoalkaloids of Solanum Genus and Biological Activity. Journal of the Mexican Chemical

Society, 64(1). [Link]

Zhuang, Y. W., Wu, C. E., & Zhou, J. Y. (2018). Solasodine inhibits human colorectal cancer

cells through suppression of the AKT/glycogen synthase kinase-3β/β-catenin pathway.

Cancer Management and Research, 10, 6635–6646. [Link]

Vijayan, V., Helen, A., & Anand, V. (2019). Purified solasodine from Solanum mauritianum

Scop. and its molecular mechanism of antimetastatic potential. Phyto Pharma Journal, 8(1),

1-8. [Link]

ResearchGate. (n.d.). Chemical structure of solasodine. [Scientific Diagram]. ResearchGate.

[Link]

Cham, B. E., & Daunter, B. (1990). Solasodine glycosides. In vitro preferential cytotoxicity for

human cancer cells. Cancer Letters, 55(3), 221-225. [Link]

Zhou, Y., et al. (2025). Solasodine inhibited the proliferation of gastric cancer cells through

suppression of Hedgehog/Gli1 signaling. Food Science and Biotechnology, 34(15), 1-10.

[Link]

Patil, S. B., et al. (2022). Anti-proliferative activities of solasodine extracts from different

Solanum spp. cell cultures on colon and bone carcinoma cell lines. Journal of Applied

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 12 Tech Support

https://pubmed.ncbi.nlm.nih.gov/22460423/
https://www.researchgate.net/publication/331168532_Solasodine_A_Perspective_on_their_roles_in_Health_and_Disease
https://www.scirp.org/journal/paperinformation.aspx?paperid=79201
https://www.scielo.org.mx/scielo.php?script=sci_arttext&pid=S1870-249X2020000100029
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6292404/
https://www.phytojournal.com/archives/2019/vol8issue1/PartA/8-1-1-698.pdf
https://www.researchgate.net/figure/Chemical-structure-of-solasodine_fig2_342410381
https://pubmed.ncbi.nlm.nih.gov/2078893/
https://www.researchgate.net/publication/381481545_Solasodine_inhibited_the_proliferation_of_gastric_cancer_cells_through_suppression_of_HedgehogGli1_signaling
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14077910?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Biology and Biotechnology, 10(4), 133-139. [Link]

Siddique, H., et al. (2013). Medicinal significance, pharmacological activities, and analytical

aspects of solasodine: A concise report of current scientific literature. Journal of Acute

Disease, 2(2), 92-98. [Link]

Tuntiwachwuttikul, P., et al. (2006). Extraction of Solasodine from Dry Fruits and Leaves of

Solanum laciniatum Ait. and the Synthesis of 16-Dehydropregnenolone Acetate from

Solasodine by Phase-Transfer Catalysis. Chiang Mai Journal of Science, 33(1), 109-114.

[Link]

Arora, P., et al. (2022). Orally administered solasodine, a steroidal glycoalkaloid, suppresses

ovalbumin-induced exaggerated Th2-immune response in rat model of bronchial asthma.

Chemico-Biological Interactions, 366, 110138. [Link]

NIST. (n.d.). Solasodine. NIST WebBook. [Link]

Taylor & Francis. (n.d.). Solasodine – Knowledge and References. Taylor & Francis Online.

[Link]

Zhou, Y., et al. (2025). Solasodine inhibited the proliferation of gastric cancer cells through

suppression of Hedgehog/Gli1 signaling. Food Science and Biotechnology, 34(15), 3693-

3702. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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